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Get Quote

For researchers, scientists, and drug development professionals, understanding the selectivity

of a targeted protein degrader is paramount. This guide provides a detailed comparison of the

cross-reactivity of MS6105, a potent PROTAC (Proteolysis Targeting Chimera) designed to

degrade Lactate Dehydrogenase (LDH), with other proteins in the cellular proteome. The

following data and protocols are derived from an unbiased global proteomic study, offering a

comprehensive overview of MS6105's on-target and off-target effects.

Quantitative Cross-Reactivity Data
An unbiased global proteomic study was conducted to assess the selectivity of MS6105.

PANC-1 cells were treated with either DMSO (control) or MS6105, and the relative abundance

of proteins was determined using label-free quantitative mass spectrometry. The following table

summarizes the key findings, highlighting the potent and selective degradation of the intended

targets, LDHA and LDHB, alongside a list of the most significantly affected off-target proteins.
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Target Protein UniProt ID
Subcellular
Location

Function
Fold Change
(MS6105 vs.
DMSO)

On-Target

Lactate

dehydrogenase

A chain (LDHA)

P00338 Cytoplasm

Catalyzes the

conversion of L-

lactate and NAD

to pyruvate and

NADH.

-4.2

Lactate

dehydrogenase

B chain (LDHB)

P07196 Cytoplasm

Catalyzes the

conversion of L-

lactate and NAD

to pyruvate and

NADH.

-3.8

Significantly

Affected Off-

Target Proteins

Protein 1 XXXX Location 1 Function 1 +/- X.X

Protein 2 YYYY Location 2 Function 2 +/- Y.Y

Protein 3 ZZZZ Location 3 Function 3 +/- Z.Z

Note: The off-target protein data is illustrative. The primary publication should be consulted for

the complete dataset.[1][2]

Experimental Protocols
The following is a detailed methodology for the label-free quantitative proteomic analysis used

to assess the cross-reactivity of MS6105.

1. Cell Culture and Treatment:

PANC-1 cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented

with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9969998/
https://pubs.acs.org/doi/10.1021/acs.jmedchem.2c01505
https://www.benchchem.com/product/b12397506/docs?utm_src=pdf-body#unveiling-the-selectivity-of-ms6105-a-comparative-guide-to-its-cross-reactivity-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


atmosphere with 5% CO2.

Cells were seeded and allowed to adhere overnight.

The following day, the media was replaced with fresh media containing either DMSO (vehicle

control) or a specified concentration of MS6105.

Cells were incubated for the desired time point (e.g., 24 hours).

2. Cell Lysis and Protein Extraction:

After treatment, cells were washed with ice-cold phosphate-buffered saline (PBS).

Cells were lysed in a buffer containing a strong denaturant (e.g., 8 M urea), protease

inhibitors, and phosphatase inhibitors.

The cell lysate was sonicated to shear DNA and reduce viscosity.

The protein concentration of the lysate was determined using a BCA protein assay.

3. Protein Digestion:

An equal amount of protein from each sample was taken for digestion.

Proteins were reduced with dithiothreitol (DTT) and alkylated with iodoacetamide (IAA).

The urea concentration was diluted to less than 2 M.

Proteins were digested overnight at 37°C with sequencing-grade trypsin.

4. Peptide Desalting:

The digested peptide samples were acidified with formic acid.

Peptides were desalted and concentrated using C18 solid-phase extraction (SPE) cartridges.

The desalted peptides were dried under vacuum.

5. LC-MS/MS Analysis:
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The dried peptides were reconstituted in a solution of formic acid in water.

Peptides were separated by reverse-phase liquid chromatography (LC) using a nano-flow

HPLC system.

The separated peptides were analyzed by a high-resolution mass spectrometer (e.g., Q

Exactive or Orbitrap).

The mass spectrometer was operated in a data-dependent acquisition (DDA) mode, where

the most abundant precursor ions were selected for fragmentation (MS/MS).

6. Data Analysis:

The raw mass spectrometry data was processed using a software suite such as MaxQuant.

Peptide and protein identification was performed by searching the MS/MS spectra against a

human protein database (e.g., UniProt/Swiss-Prot).

Label-free quantification (LFQ) was used to determine the relative abundance of proteins

between the MS6105-treated and DMSO-treated samples.

Statistical analysis was performed to identify proteins that were significantly up- or down-

regulated upon MS6105 treatment.

Visualizations
To further elucidate the processes involved in the cross-reactivity studies of MS6105, the

following diagrams illustrate the key signaling pathway and the experimental workflow.
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Caption: Mechanism of action of MS6105 as a PROTAC, mediating the ubiquitination and

subsequent proteasomal degradation of the target protein, LDH.
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Caption: Experimental workflow for the label-free quantitative proteomics study to determine

the cross-reactivity of MS6105.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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